Cas no 1620557-50-7 (3,5-diisocyanatopyridine)

3,5-Diisocyanatopyridine is a heterocyclic diisocyanate compound featuring two reactive isocyanate groups attached to a pyridine ring. Its key advantage lies in its dual functionality, enabling efficient crosslinking in polymer synthesis, particularly for high-performance polyurethanes and polyureas. The pyridine moiety enhances thermal stability and imparts potential coordination properties, making it useful in metal-organic frameworks (MOFs) or catalytic applications. The compound’s rigid aromatic structure contributes to improved mechanical properties in derived materials. It is also employed in specialty coatings and adhesives where chemical resistance and durability are critical. Careful handling is required due to the reactivity of the isocyanate groups.
3,5-diisocyanatopyridine structure
3,5-diisocyanatopyridine structure
Product Name:3,5-diisocyanatopyridine
CAS No:1620557-50-7
MF:C7H3N3O2
MW:161.117620706558
CID:6297197
PubChem ID:140239326
Update Time:2025-06-06

3,5-diisocyanatopyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-diisocyanatopyridine
    • EN300-1592439
    • 1620557-50-7
    • Inchi： 1S/C7H3N3O2/c11-4-9-6-1-7(10-5-12)3-8-2-6/h1-3H
    • InChI Key： HFXNZIDCNZYDDW-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=NC=C(C=1)N=C=O

Computed Properties

  • Exact Mass: 161.022526347g/mol
  • Monoisotopic Mass: 161.022526347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 71.8Ų

3,5-diisocyanatopyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1592439-0.05g
3,5-diisocyanatopyridine
 1620557-50-7
0.05g
 $612.0 2023-06-04
Enamine
EN300-1592439-0.1g
3,5-diisocyanatopyridine
 1620557-50-7
0.1g
 $640.0 2023-06-04
Enamine
EN300-1592439-0.25g
3,5-diisocyanatopyridine
 1620557-50-7
0.25g
 $670.0 2023-06-04
Enamine
EN300-1592439-0.5g
3,5-diisocyanatopyridine
 1620557-50-7
0.5g
 $699.0 2023-06-04
Enamine
EN300-1592439-1.0g
3,5-diisocyanatopyridine
 1620557-50-7
1g
 $728.0 2023-06-04
Enamine
EN300-1592439-2.5g
3,5-diisocyanatopyridine
 1620557-50-7
2.5g
 $1428.0 2023-06-04
Enamine
EN300-1592439-5.0g
3,5-diisocyanatopyridine
 1620557-50-7
5g
 $2110.0 2023-06-04
Enamine
EN300-1592439-10.0g
3,5-diisocyanatopyridine
 1620557-50-7
10g
 $3131.0 2023-06-04
Enamine
EN300-1592439-50mg
3,5-diisocyanatopyridine
 1620557-50-7
50mg
 $612.0 2023-09-23
Enamine
EN300-1592439-100mg
3,5-diisocyanatopyridine
 1620557-50-7
100mg
 $640.0 2023-09-23

3,5-diisocyanatopyridine Related Literature

1620557-50-7 (3,5-diisocyanatopyridine) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.